BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Calcium Ethoxide and
Nanolime in Stone Conservation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium ethoxide

Cat. No.: B13823893

Authored for Researchers, Scientists, and Conservation Professionals

This guide provides an objective comparison of two prominent consolidants in the field of stone
conservation: calcium ethoxide and nanolime. The performance of these materials is
evaluated based on experimental data from scientific literature, focusing on their efficacy in
strengthening weathered stone substrates. This document details the chemical mechanisms,
presents quantitative performance data, and outlines the experimental protocols used for
assessment.

Introduction: The Chemistry of Consolidation

The primary goal of a stone consolidant is to restore cohesion to deteriorated stone by
depositing a binding agent within its porous structure. Both calcium ethoxide and nanolime
achieve this by forming calcium carbonate (CaCOs), a mineral naturally compatible with
calcareous stones like limestone and marble. However, they arrive at this final product through
different chemical precursors and reaction pathways.

e Nanolime: This is a dispersion of calcium hydroxide (Ca(OH)z) nanoparticles, typically in an
alcohol solvent like ethanol or isopropanol[1]. The small particle size (typically 50-250 nm)
and the use of alcohol as a carrier are intended to improve penetration into the stone's pore
network and prevent the mobilization of harmful water-soluble salts[1][2]. The consolidation
occurs via a direct carbonation reaction with atmospheric carbon dioxide (CO2) in the
presence of water[1].
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e Calcium Ethoxide (Ca(OEt)2): This is a calcium alkoxide, a metal-organic compound,

usually applied as a nhanosuspension in an organic solvent mixture[3][4]. Its consolidation

action is also based on the formation of calcium carbonate, but the reaction is more complex

and can proceed through two primary pathways|[5]:

o Direct Carbonation: Insertion of a CO2 molecule into the calcium-oxygen bond, followed by

hydrolysis.

o Hydrolysis First: Initial reaction with moisture to form calcium hydroxide as an

intermediate, which then undergoes carbonation, similar to nanolime.

The choice of solvent and the ambient relative humidity are critical factors that influence the

kinetics and dominant reaction pathway for calcium ethoxide[6].

Chemical Reaction Pathways

The transformation of these precursors into the final calcium carbonate binder is a critical step

that dictates the effectiveness of the consolidation treatment.
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Caption: Consolidation reaction pathways for Nanolime and Calcium Ethoxide.

Performance Data Comparison

The effectiveness of a consolidant is measured by its ability to improve the physical and
mechanical properties of the treated stone without causing detrimental side effects, such as
significant color change or pore blocking. The following tables summarize quantitative data

from comparative studies.

Table 1: Mechanical Performance Improvement on Porous Limestones
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Performanc . Application
. Stone Type Consolidant Result Reference
e Metric Method
Drilling
Resistance Lecce Stone Untreated - 83+x1.1N [7]
(Mean Force)
Calcium 94+16N
Ethoxide in n-  Brushing (at 0-9 mm [7]
butylacetate depth)
Noto Stone Untreated - 22+0.2N [7]
Calcium 3.1+0.3N
Ethoxide in n-  Capillarity (at 0-10 mm [7]
butylacetate depth)
' Increase

Ultrasonic ) )

Calcium observed in
Pulse o ) i

) Lecce Stone Ethoxide in n-  Brushing the first mm [7]

Velocity

butylacetate from the
(UPV)

surface
Small
) Calcium increase
Vicenza o o
Ethoxide in 2-  Capillarity between 5-10  [6]
Stone
butanol mm from the
surface
) ] Nanolime
Bending Maastricht ] o +50%
) (CaLosSil E 2 Applications [2][8]

Strength Limestone increase

25)
Nanolime

: o +89%

(CaLosSil E 2 Applications [2][8]

increase
50)

) ) Nanolime
Compressive Maastricht ) o +50%
) (CalLosSil E 2 Applications [2][8]

Strength Limestone 25) increase
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Nanolime
: o +73%
(CaLosSil E 2 Applications [2][8]
increase
50)

Note: Direct comparative data for drilling resistance of Nanolime on the same stones was not
detailed in the primary reference[7], though it was used as a benchmark. The study concluded
that calcium ethoxide with modified solvents showed different and often better efficacy.

Table 2: Physical Properties Modification
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Property Stone Type Consolidant Result Reference
Capillary Water Calcium CWAC reduction
] Noto Stone ] [3]
Absorption Ethoxide of ~64%
Nanolime CWAC reduction 3]
(CaLosSil E50) of ~43%
] Calcium CWAC reduction
Vicenza Stone ]
Ethoxide of ~50%
Nanolime CWAC reduction 3l
(CaLosSil E50) of ~24%
] ] Slight reduction,
) Maastricht Nanolime ]
Porosity ] ] considered [2]
Limestone (CaLosil)
acceptable
) AE values
Color Change Lecce, Noto, Calcium
) ) generally <5 [3]
(AE) Vicenza Stones Ethoxide
(acceptable)
) AE* values
Lecce, Noto, Nanolime
] ) generally <5 [3]
Vicenza Stones (CaLosSil E50)
(acceptable)
) 200 pm - 1 mm
Penetration Porous ] o
] Nanolime (superficial 9]
Depth Limestone )
strengthening)
Calcium )
S ~9 mm (in Lecce
Ethoxide in n- [7]
Stone)
butylacetate

Experimental Protocols & Workflows

The assessment of stone consolidants requires a multi-technique approach to fully characterize
their performance.
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General Experimental Workflow for Consolidant Evaluation
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Caption: Workflow for evaluating stone consolidant performance.
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4.1. Drilling Resistance Measurement System (DRMS)

This technique provides a quasi-non-destructive profile of the mechanical strength of the stone
from the surface to a certain depth, making it invaluable for assessing the penetration depth
and efficacy of a consolidant[10][11].

» Objective: To measure the force required to drill into the stone at a constant rotation speed
and penetration rate, which correlates with the material's compressive strength[12].

e Apparatus: A portable drilling unit (e.g., SINT Technology DRMS) equipped with a load cell to
measure thrust force and a sensor to record penetration depth[13].

e Protocol:

o Drill Bit Selection: A standard tungsten carbide drill bit (e.g., 5 mm diameter) is typically
used[14].

o Parameter Setting: The operator sets constant drilling parameters. Common settings are a
rotation speed of 300-400 rpm and a penetration rate of 10-15 mm/min[7][14].

o Execution: The device is held perpendicular to the stone surface and the test is initiated.
The device automatically drills to a pre-set depth (e.g., 20-50 mm).

o Data Acquisition: The system records the thrust force (in Newtons) as a function of depth,
generating a resistance profile.

o Analysis: The profiles of treated and untreated areas are compared. An increase in drilling
resistance in the treated sample indicates a consolidating effect. The depth at which the
resistance of the treated sample returns to the level of the untreated sample is considered
the effective penetration depth[11].

4.2. Capillary Water Absorption Test

This test evaluates how the treatment has altered the water transport properties of the stone.
An effective consolidant should reduce the rate of water absorption without completely sealing
the pores, which would prevent necessary water vapor transmission.
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e Objective: To determine the amount of water absorbed by the stone through capillary action

over time[15].

e Standard: The procedure is based on standards like UNE-EN 1925[16][17].

e Protocol:

4.3.

Sample Preparation: Stone cubes (e.g., 5x5x5 cm) are dried in a ventilated oven at 70 + 5
°C until a constant mass (M_dry) is achieved[17][18].

Setup: The dried and weighed sample is placed on small, non-absorbent supports in a
sealed container. Distilled water is added until it reaches 3 + 1 mm above the base of the
sample[17].

Measurement: The timer is started. At predefined intervals (e.g., 1, 5, 10, 30, 60 minutes,
then hourly, then daily), the sample is removed, the submerged face is quickly blotted with
a damp cloth to remove excess water, and the sample is weighed[17].

Calculation: The mass of absorbed water per unit area (M/A) is plotted against the square
root of time (Vt). The initial, linear portion of this curve represents the capillary absorption
coefficient (CWAC).

Analysis: The CWAC of treated samples is compared to that of untreated samples. A lower
coefficient indicates a reduction in water absorption capacity.

Ultrasonic Pulse Velocity (UPV)

UPV is a non-destructive technique used to assess the integrity and quality of materials. An

increase in velocity indicates that the consolidant has filled pore spaces and improved the

cohesion between grains.

o Objective: To measure the speed of an ultrasonic wave through the stone.

e Protocol:

o Setup: Two transducers (a transmitter and a receiver) are placed on opposite faces of the

stone sample. A coupling agent (e.g., grease) is used to ensure good contact.
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o Measurement: The transmitter emits an ultrasonic pulse, and the time it takes for the pulse
to travel to the receiver is measured.

o Calculation: The velocity is calculated by dividing the path length (the distance between
the transducers) by the travel time.

o Analysis: Measurements are taken on both untreated and treated samples. An increase in
UPV in the treated sample suggests an improvement in the material's compactness and
mechanical properties[2].

Summary and Conclusion

Mechanism: Nanolime offers a straightforward carbonation pathway, while calcium
ethoxide's reaction is more complex and highly dependent on solvent and humidity, which
can be leveraged to control the final properties of the formed calcium carbonate.

Performance: Studies suggest that calcium ethoxide, particularly with modified solvents like
n-butylacetate, can achieve greater penetration depth and a significant strengthening effect
compared to some commercial nanolimes[7]. Nanolime has been shown to substantially
increase the mechanical strength (bending and compressive) of highly porous stones, with
higher concentrations yielding a greater effect, albeit with a risk of uneven distribution[2][8].

Compatibility: Both consolidants are chemically compatible with calcareous substrates.
Calcium ethoxide has shown a superior ability to reduce capillary water absorption while
maintaining an acceptable color profile[3]. However, the long-term performance of nanolime
can vary significantly depending on the stone type, with some showing sustained
improvement and others a reduction in the initial beneficial effect over time[1].

Final Recommendation: The choice between calcium ethoxide and nanolime should be based

on a thorough characterization of the stone substrate and the specific conservation goals.

Calcium ethoxide may be preferable for applications requiring deeper penetration and a more

significant reduction in water ingress. Nanolime remains a viable and well-documented option,

particularly for increasing the surface cohesion of highly porous materials. In all cases,

preliminary testing on representative samples is crucial to determine the optimal consolidant

and application methodology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Effectiveness of Nanolime as a Stone Consolidant: A 4-Year Study of Six Common UK
Limestones [mdpi.com]

. mdpi.com [mdpi.com]
. researchgate.net [researchgate.net]

. Calcium Ethoxide|Ca(OEt)2|2914-17-2 [benchchem.com]

2

3

4

5. mdpi.com [mdpi.com]
6. researchgate.net [researchgate.net]
7. mdpi.com [mdpi.com]

8. researchgate.net [researchgate.net]
9. shura.shu.ac.uk [shura.shu.ac.uk]

10. Current Trends in Stone Consolidation Research: An Overview and Discussion
[mdpi.com]

11. letters.rilem.net [letters.rilem.net]

12. Drilling Resistance Measurement System (DRMS) | Sheffield Hallam University
[shu.ac.uk]

13. drms-cordless.com [drms-cordless.com]
14. researchgate.net [researchgate.net]

15. rua.ua.es [rua.ua.es]

16. standards.iteh.ai [standards.iteh.ai]

17. eurolab.net [eurolab.net]

18. uvadoc.uva.es [uvadoc.uva.es]

To cite this document: BenchChem. [A Comparative Guide to Calcium Ethoxide and
Nanolime in Stone Conservation]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b13823893?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1996-1944/12/17/2673
https://www.mdpi.com/1996-1944/12/17/2673
https://www.mdpi.com/2075-5309/13/1/209
https://www.researchgate.net/publication/323742101_Study_of_Calcium_Ethoxide_as_a_New_Product_for_Conservation_of_Historical_Limestone
https://www.benchchem.com/product/B13823893
https://www.mdpi.com/2079-6412/8/3/103
https://www.researchgate.net/publication/330728714_Calcium_Ethoxide_as_Consolidant_for_Porous_Limestones_Influence_of_the_Solvent
https://www.mdpi.com/2079-6412/9/2/83
https://www.researchgate.net/publication/367102290_Consolidating_Efficiency_of_Nanolime_Product_CaLoSiL_on_Porous_Limestone
https://shura.shu.ac.uk/14554/3/Starinieri%20overview%20of%20nanolime.pdf
https://www.mdpi.com/2075-5309/13/2/403
https://www.mdpi.com/2075-5309/13/2/403
https://letters.rilem.net/index.php/rilem/article/download/101/105/832
https://www.shu.ac.uk/research/specialisms/materials-and-engineering-research-institute/facilities/drilling-resistance-measurement-system
https://www.shu.ac.uk/research/specialisms/materials-and-engineering-research-institute/facilities/drilling-resistance-measurement-system
https://www.drms-cordless.com/wp-content/uploads/2018/10/604-On-Site-Drilling.pdf
https://www.researchgate.net/profile/Jose-Rodrigues-39/publication/286877251_Study_of_consolidation_effects_in_carbonate_stones_by_means_of_drilling_resistance/links/5679725508ae40c0e27dc2e0/Study-of-consolidation-effects-in-carbonate-stones-by-means-of-drilling-resistance.pdf
https://rua.ua.es/server/api/core/bitstreams/6481fd68-488a-46a4-8f73-97506f03d643/content
https://standards.iteh.ai/catalog/standards/cen/307cf440-ad0d-4a14-9dff-07edff3b1002/en-1925-1999
https://www.eurolab.net/en/testler/yapisal-testler/en-1925-dogal-tas-test-yontemleri-kilcallik-yoluyla-su-emilim-katsayisinin-belirlenmesi/
https://uvadoc.uva.es/bitstream/handle/10324/68816/Adaptation-of-a-Standard-Method-for-Water-Absorption-Testing.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/product/b13823893#performance-of-calcium-ethoxide-versus-nanolime-in-stone-conservation
https://www.benchchem.com/product/b13823893#performance-of-calcium-ethoxide-versus-nanolime-in-stone-conservation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13823893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b13823893#performance-of-calcium-ethoxide-versus-
nanolime-in-stone-conservation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b13823893#performance-of-calcium-ethoxide-versus-nanolime-in-stone-conservation
https://www.benchchem.com/product/b13823893#performance-of-calcium-ethoxide-versus-nanolime-in-stone-conservation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13823893?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13823893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

